Trimethoxy(propyl)silane
Overview
Description
Trimethoxy(propyl)silane, also known as propyltrimethoxysilane, is an organosilicon compound with the molecular formula C6H16O3Si. It is a colorless, low-viscosity liquid that contains both an n-propyl organic group and a trimethoxysilyl inorganic group. This compound is widely used in various industrial applications due to its ability to provide hydrophobic surface treatments .
Mechanism of Action
Target of Action
Trimethoxy(propyl)silane is primarily used as a basic raw material for the preparation of silicone materials . It is an important substance for producing silane coupling agents .
Mode of Action
This compound contains both hydrolyzable siloxane bonds and an active silicon-hydrogen bond . This allows it to be utilized in a series of reactions, such as copolymerization, polycondensation, and disproportionation reactions .
Biochemical Pathways
The reactions involving this compound have many possible downstream products which are used to manufacture diverse coupling agents, silylating substances for plastic surfaces, and reagents for thermal insulation production . The plastic industry makes use of certain organic coupling agents, like adhesion promoters, which can thus be manufactured from trimethoxysilane .
Pharmacokinetics
This compound is a clear colorless liquid with a density of 0.96 g/mL . It has a boiling point of 84 °C and is slightly soluble in water . Its vapor pressure is less than 7.2 mmHg at 20 °C .
Result of Action
The compound’s action results in the production of diverse coupling agents, silylating substances for plastic surfaces, and reagents for thermal insulation production . An example of a product is trimethoxysilylpropyl methacrylate, which is produced by direct addition of trimethoxy silane to the 3-methacryloxypropyl group in the presence of radical scavengers .
Action Environment
This compound is stable but reacts with moisture . It is flammable and incompatible with strong oxidizing agents, acids, alcohols, bases, and water . Therefore, the compound’s action, efficacy, and stability are influenced by environmental factors such as humidity and the presence of other chemicals .
Biochemical Analysis
Biochemical Properties
Trimethoxy(propyl)silane is an important substance for producing silane coupling agents . It can be utilized in a series of reactions, such as copolymerization, polycondensation, and disproportionation reactions . These reactions have many possible downstream products which are used to manufacture diverse coupling agents, silylating substances for plastic surfaces, and reagents for thermal insulation production .
Molecular Mechanism
This compound contains both hydrolyzable siloxane bonds as well as an active silicon-hydrogen bond . This allows it to participate in a series of reactions, such as copolymerization, polycondensation, and disproportionation reactions . The exact molecular mechanism of action would depend on the specific reaction and the other reactants involved.
Preparation Methods
Synthetic Routes and Reaction Conditions: Trimethoxy(propyl)silane can be synthesized through several methods. One common method involves the reaction of silicon with alcohol in the presence of a catalyst. This reaction typically takes place in a solvent with a catalytically effective amount of a direct synthesis catalyst and a catalyst-promoting compound possessing at least one phosphorus-oxygen bond .
Industrial Production Methods: In industrial settings, this compound is often produced using a fixed bed reactor. The process involves preparing a silicon powder-nano-copper catalyst mixture, followed by the reaction in the fixed bed reactor. This method is suitable for large-scale production due to its simplicity and efficiency .
Chemical Reactions Analysis
Types of Reactions: Trimethoxy(propyl)silane undergoes various chemical reactions, including hydrolysis, condensation, and polymerization. It contains hydrolyzable siloxane bonds and an active silicon-hydrogen bond, making it versatile in different chemical processes .
Common Reagents and Conditions:
Hydrolysis: In the presence of water, this compound hydrolyzes to form silanol groups.
Condensation: The silanol groups can further condense to form siloxane bonds, leading to the formation of a polymer network.
Polymerization: It can participate in polymerization reactions to form silicone-based materials.
Major Products Formed: The major products formed from these reactions include silane coupling agents, silylating substances for plastic surfaces, and reagents for thermal insulation production .
Scientific Research Applications
Trimethoxy(propyl)silane has a wide range of applications in scientific research and industry:
Chemistry: It is used as a precursor for the synthesis of various organosilicon compounds and as a crosslinking agent in polymer chemistry.
Biology: It is employed in the surface modification of nanoparticles and biomaterials to enhance their properties.
Medicine: It is used in the development of drug delivery systems and medical devices due to its biocompatibility.
Industry: It is widely used in the production of silicone sealants, adhesives, and coatings. .
Comparison with Similar Compounds
Trimethoxysilane: Contains a silicon-hydrogen bond and is used in the production of silicone materials.
(3-Chloropropyl)trimethoxysilane: Contains a chloropropyl group and is used as a coupling agent in polymer chemistry.
(3-Aminopropyl)trimethoxysilane: Contains an aminopropyl group and is used in silanization processes and surface modification.
3-(Trimethoxysilyl)propyl methacrylate: Contains a methacryloxypropyl group and is used as a monomer and coupling agent in polymerization reactions.
Uniqueness: Trimethoxy(propyl)silane is unique due to its combination of an n-propyl organic group and a trimethoxysilyl inorganic group. This combination provides moderate organic properties to the silicone mesh, making it versatile for various applications, including hydrophobic surface treatments and as a crosslinking agent in silicone sealants .
Properties
IUPAC Name |
trimethoxy(propyl)silane |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H16O3Si/c1-5-6-10(7-2,8-3)9-4/h5-6H2,1-4H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HQYALQRYBUJWDH-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC[Si](OC)(OC)OC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H16O3Si |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Related CAS |
26355-29-3 |
Source
|
| Record name | Propyltrimethoxysilane homopolymer | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=26355-29-3 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
DSSTOX Substance ID |
DTXSID6042494 |
Source
|
| Record name | Trimethoxypropylsilane | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID6042494 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
164.27 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Physical Description |
Liquid, Clear colorless liquid; [Sigma-Aldrich MSDS] |
Source
|
| Record name | Silane, trimethoxypropyl- | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
| Record name | Trimethoxypropylsilane | |
| Source | Haz-Map, Information on Hazardous Chemicals and Occupational Diseases | |
| URL | https://haz-map.com/Agents/18343 | |
| Description | Haz-Map® is an occupational health database designed for health and safety professionals and for consumers seeking information about the adverse effects of workplace exposures to chemical and biological agents. | |
| Explanation | Copyright (c) 2022 Haz-Map(R). All rights reserved. Unless otherwise indicated, all materials from Haz-Map are copyrighted by Haz-Map(R). No part of these materials, either text or image may be used for any purpose other than for personal use. Therefore, reproduction, modification, storage in a retrieval system or retransmission, in any form or by any means, electronic, mechanical or otherwise, for reasons other than personal use, is strictly prohibited without prior written permission. | |
Vapor Pressure |
7.8 [mmHg] |
Source
|
| Record name | Trimethoxypropylsilane | |
| Source | Haz-Map, Information on Hazardous Chemicals and Occupational Diseases | |
| URL | https://haz-map.com/Agents/18343 | |
| Description | Haz-Map® is an occupational health database designed for health and safety professionals and for consumers seeking information about the adverse effects of workplace exposures to chemical and biological agents. | |
| Explanation | Copyright (c) 2022 Haz-Map(R). All rights reserved. Unless otherwise indicated, all materials from Haz-Map are copyrighted by Haz-Map(R). No part of these materials, either text or image may be used for any purpose other than for personal use. Therefore, reproduction, modification, storage in a retrieval system or retransmission, in any form or by any means, electronic, mechanical or otherwise, for reasons other than personal use, is strictly prohibited without prior written permission. | |
CAS No. |
1067-25-0 |
Source
|
| Record name | Propyltrimethoxysilane | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1067-25-0 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Trimethoxypropylsilane | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0001067250 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Silane, trimethoxypropyl- | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
| Record name | Trimethoxypropylsilane | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID6042494 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | Trimethoxypropylsilane | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.012.661 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | TRIMETHOXYPROPYLSILANE | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/T72C7N9XO2 | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
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| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
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